4-Chloro-2-(2-fluorophenyl)benzoic acid, 95%

• IUPAC Name: 4-chloro-2-(2-fluorophenyl)benzoic acid
• InChI: InChI=1S/C13H8ClFO2/c14-8-5-6-10(13(16)17)11(7-8)9-3-1-2-4-12(9)15/h1-7H,(H,16,17)
• InChI Key: SCQKHAQKJLGMPI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=C(C=CC(=C2)Cl)C(=O)O)F
• Molecular Formula: C13H8ClFO2
• DSSTOX Substance ID: DTXSID60673456
• Molecular Weight: 250.65 g/mol
• CAS RN: 1214343-98-2

Description

4-Chloro-2-(2-fluorophenyl)benzoic acid, also known as Cloflufenamic acid or CFA, is a synthetic compound that has been used in a variety of scientific research applications. It is a member of the class of compounds known as phenylbenzoic acids and is a white crystalline solid. CFA is insoluble in water and has a melting point of 143-145°C. It is an aromatic compound with a molecular formula of C13H8ClFO2 and a molecular weight of 243.6 g/mol.

Scientific Research Applications

CFA has been used in a variety of scientific research applications, including in the study of the effects of oxidative stress, the inhibition of enzymes, and the regulation of gene expression. It has also been used to study the effects of inflammation, cancer, and cardiovascular diseases, as well as to explore the pharmacological properties of drugs.

Mechanism of Action

CFA has been shown to inhibit the activity of enzymes involved in the metabolism of arachidonic acid, including cyclooxygenase (COX) and lipoxygenase (LOX). It has also been found to inhibit the release of pro-inflammatory cytokines and to reduce the production of reactive oxygen species (ROS).
Biochemical and Physiological Effects
CFA has been found to have anti-inflammatory, anti-oxidant, and anti-proliferative effects. It has been shown to reduce inflammation, oxidative stress, and cell proliferation, as well as to inhibit the production of pro-inflammatory cytokines. In addition, CFA has been found to have anti-cancer, anti-diabetic, and anti-fibrotic effects.

Advantages and Limitations for Lab Experiments

CFA has several advantages for use in laboratory experiments. It is a relatively inexpensive compound that is readily available and easy to synthesize. Additionally, it has a wide range of applications, including in the study of inflammation, oxidative stress, and gene expression. However, CFA is insoluble in water and has a low solubility in organic solvents, which can limit its use in some experiments.

Future Directions

CFA has a wide range of potential applications in scientific research and has already been used in a variety of studies. Possible future directions for research include further exploration of its anti-inflammatory, anti-oxidant, and anti-proliferative effects, as well as its potential use in the treatment of diseases such as cancer, diabetes, and fibrosis. Additionally, CFA could be explored as a potential therapeutic agent for the treatment of inflammation, oxidative stress, and gene expression disorders. Finally, further research could be conducted to explore the pharmacological properties of CFA, such as its solubility, stability, and toxicity.

Synthesis Methods

CFA can be synthesized via a multi-step process involving the reaction of 2-fluoro-4-chlorobenzoic acid with sodium hydroxide, followed by the addition of hydrochloric acid. The reaction is carried out in an aqueous solution and yields a white crystalline solid.